Cas no 90102-79-7 (DL-2-Acetamido-6-(boc-amino)-4-hexynoic Acid DCHA)

• Product Name: DL-2-Acetamido-6-(boc-amino)-4-hexynoic Acid DCHA
• CAS No: 90102-79-7
• MF: C₂₅H₄₃N₃O₅
• MW: 465.626027345657
• MDL: MFCD00236749
• CID: 798006
• PubChem ID: 71721509
• Update Time: 2025-05-21

DL-2-Acetamido-6-(boc-amino)-4-hexynoic Acid DCHA Chemical and Physical Properties

Names and Identifiers

• Dicyclohexylamine 2-acetamido-6-((tert-butoxycarbonyl)amino)hex-4-ynoate
• 2-acetamido-6-[(2-methylpropan-2-yl)oxycarbonylamino]hex-4-ynoic acid,N-cyclohexylcyclohexanamine
• Boc-Thr-OtBu
• DL-2-Acetamido-6-(Boc-amino)-4-hexynoic acid · DCHA
• DL-2-ACETAMIDO-6-(BOC-AMINO)-4-HEXYNOIC ACID DCHA
• DL-2-ACETYLAMINO-6-N-BOC-AMINO-4-HEXYNOIC ACID DCHA,
• DL-2-Acetylamino-6-N-Boc-amino-4-hexynoic acid·DCHA
• MFCD00236749
• Dicyclohexylamine2-acetamido-6-((tert-butoxycarbonyl)amino)hex-4-ynoate
• A860903
• DL-2-Acetamido-6-(Boc-amino)-4-hexynoic acid . DCHA
• 90102-79-7
• DL-2-Acetamido-6-(Boc-amino)-4-hexynoic acid . DCHA
• AKOS022175240
• DTXSID50857066
• DL-2-ACETAMIDO-6-(BOC-AMINO)-4-HEXYNOICACIDDCHA
• DL-2-Acetamido-6-(Boc-amino)-4-hexynoic acid DCHA, AldrichCPR
• S-90102-79-7
• 2-acetamido-6-[(2-methylpropan-2-yl)oxycarbonylamino]hex-4-ynoic acid;N-cyclohexylcyclohexanamine
• 2-Acetamido-6-[(tert-butoxycarbonyl)amino]hex-4-ynoic acid--N-cyclohexylcyclohexanamine (1/1)
• DL-2-Acetamido-6-(Boc-amino)-4-hexynoic acid
• DL-2-Acetylamino-6-N-Boc-amino-4-hexynoic acid.DCHA
• DL-2-Acetamido-6-(boc-amino)-4-hexynoic Acid DCHA

• MDL： MFCD00236749
• Inchi： 1S/C13H20N2O5.C12H23N/c1-9(16)15-10(11(17)18)7-5-6-8-14-12(19)20-13(2,3)4;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h10H,7-8H2,1-4H3,(H,14,19)(H,15,16)(H,17,18);11-13H,1-10H2
• InChI Key： LPTMHHUXZJYCMC-UHFFFAOYSA-N
• SMILES： O(C(NCC#CCC(C(=O)O)NC(C)=O)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 465.32000
• Monoisotopic Mass: 465.32027148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 555
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 116.76000
• LogP: 4.90800

DL-2-Acetamido-6-(boc-amino)-4-hexynoic Acid DCHA Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on DL-2-Acetamido-6-(boc-amino)-4-hexynoic Acid DCHA

Research Brief on DL-2-Acetamido-6-(boc-amino)-4-hexynoic Acid DCHA (CAS: 90102-79-7)

DL-2-Acetamido-6-(boc-amino)-4-hexynoic Acid DCHA (CAS: 90102-79-7) is a specialized chemical compound widely utilized in peptide synthesis and medicinal chemistry. This compound, featuring both acetyl and tert-butoxycarbonyl (Boc) protecting groups, serves as a critical intermediate in the development of bioactive peptides and small-molecule therapeutics. Recent studies have highlighted its role in the synthesis of constrained peptidomimetics and its potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of DL-2-Acetamido-6-(boc-amino)-4-hexynoic Acid DCHA as a building block for the synthesis of α-helix mimetics. The researchers demonstrated that the alkyne moiety in the compound enables efficient click chemistry modifications, facilitating the rapid assembly of peptide-based inhibitors targeting protein-protein interactions (PPIs). This approach has shown promise in the development of novel therapeutics for cancer and infectious diseases.

In addition to its synthetic utility, DL-2-Acetamido-6-(boc-amino)-4-hexynoic Acid DCHA has been investigated for its stability and compatibility with solid-phase peptide synthesis (SPPS) protocols. A recent Organic & Biomolecular Chemistry article (2024) reported optimized conditions for its incorporation into peptide chains, emphasizing its low epimerization risk and high coupling efficiency. These findings are particularly relevant for the production of complex peptide therapeutics with improved pharmacokinetic properties.

Emerging applications of this compound also include its use in the development of targeted drug delivery systems. A 2024 preprint on bioRxiv described its conjugation with nanoparticles for enhanced cellular uptake of peptide-based drugs. The study reported a 2.3-fold increase in delivery efficiency compared to traditional formulations, suggesting its potential in overcoming biological barriers in drug administration.

From a commercial perspective, the global market for specialized peptide intermediates like DL-2-Acetamido-6-(boc-amino)-4-hexynoic Acid DCHA is projected to grow at a CAGR of 8.7% from 2023 to 2030, according to a recent industry report. This growth is driven by increasing R&D investments in peptide therapeutics and the expanding pipeline of peptide-based drugs in clinical trials.

Future research directions for this compound include exploring its utility in stapled peptide synthesis and investigating its metabolic stability in vivo. Several pharmaceutical companies have included derivatives of this compound in their proprietary libraries for high-throughput screening against challenging drug targets.